Cas no 102206-97-3 (9H-Pyrido[3,4-b]indole,7-methoxy-1,3-dimethyl-, hydrochloride (1:1))

9H-Pyrido[3,4-b]indole,7-methoxy-1,3-dimethyl-, hydrochloride (1:1) structure
102206-97-3 structure
Product Name:9H-Pyrido[3,4-b]indole,7-methoxy-1,3-dimethyl-, hydrochloride (1:1)
CAS No:102206-97-3
MF:C14H15ClN2O
MW:262.734702348709
CID:208774
PubChem ID:24844835
Update Time:2025-04-19

9H-Pyrido[3,4-b]indole,7-methoxy-1,3-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 9H-Pyrido[3,4-b]indole,7-methoxy-1,3-dimethyl-, hydrochloride (1:1)
    • 9H-Pyrido[3,4-b]indole,7-methoxy-1,3-dimethyl-, monohydrochloride (9CI)
    • 7-methoxy-1,3-dimethyl-9H-pyrido[3,4-b]indole,hydrochloride
    • 9H-Pyrido(3,4-b)indole, 1,3-dimethyl-7-methoxy-, hydrochloride
    • 1,3-Dimethyl-7-methoxy-9H-pyrido(3,4-b)indole hydrochloride
    • DTXSID50144766
    • 102206-97-3
    • Inchi: 1S/C14H14N2O.ClH/c1-8-6-12-11-5-4-10(17-3)7-13(11)16-14(12)9(2)15-8;/h4-7,16H,1-3H3;1H
    • InChI Key: ZAPGLNJHEJYVJH-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C1C=CC2=C(C=1)NC1C(C)=NC(C)=CC2=1

Computed Properties

  • Exact Mass: 262.087291
  • Monoisotopic Mass: 262.087291
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 283
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.9

Experimental Properties

  • PSA: 37.91000
  • LogP: 4.14350
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